1-Bromo-5-(bromomethyl)-2-(difluoromethyl)-4-fluorobenzene

• Molecular Formula: C8H5Br2F3
• Molecular Weight: 317.93 g/mol
• IUPAC Name: 1-bromo-5-(bromomethyl)-2-(difluoromethyl)-4-fluorobenzene
• InChI: InChI=1S/C8H5Br2F3/c9-3-4-1-6(10)5(8(12)13)2-7(4)11/h1-2,8H,3H2
• InChI Key: OUFWZIYEELQVNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Br)C(F)F)F)CBr

Description

1-Bromo-5-(bromomethyl)-2-(difluoromethyl)-4-fluorobenzene is an organic compound with a complex structure featuring multiple halogen substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Bromo-5-(bromomethyl)-2-(difluoromethyl)-4-fluorobenzene typically involves multi-step organic reactions. One common method includes the bromination of a suitable precursor compound under controlled conditions. The reaction often employs brominating agents such as N-bromosuccinimide (NBS) or bromine in the presence of a catalyst.

Industrial Production Methods

Industrial production of this compound may involve large-scale bromination processes, utilizing continuous flow reactors to ensure consistent product quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the bromination process.

Chemical Reactions Analysis

Types of Reactions

1-Bromo-5-(bromomethyl)-2-(difluoromethyl)-4-fluorobenzene undergoes various chemical reactions, including:

Substitution Reactions: The bromine atoms can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Common Reagents and Conditions

Substitution: Reagents like sodium azide or potassium thiocyanate in polar solvents.

Oxidation: Strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products Formed

The major products formed from these reactions include various substituted benzene derivatives, which can be further utilized in organic synthesis or as intermediates in the production of pharmaceuticals and agrochemicals.

Scientific Research Applications

1-Bromo-5-(bromomethyl)-2-(difluoromethyl)-4-fluorobenzene has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound in drug discovery.

Medicine: Explored for its role in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-Bromo-5-(bromomethyl)-2-(difluoromethyl)-4-fluorobenzene involves its interaction with specific molecular targets, leading to various biochemical effects. The bromine and fluorine atoms in the compound can participate in halogen bonding, influencing the compound’s reactivity and interactions with other molecules.

Comparison with Similar Compounds

Similar Compounds

1-Bromo-5-fluoropentane: Another brominated compound with applications in organic synthesis.

1-Bromo-1-methylcyclohexane: Used in the synthesis of various organic compounds.

Uniqueness

1-Bromo-5-(bromomethyl)-2-(difluoromethyl)-4-fluorobenzene is unique due to its combination of bromine and fluorine substituents, which impart distinct chemical properties and reactivity compared to other similar compounds.